Cas no 1443982-02-2 (2-(morpholin-3-yl)cyclopentan-1-one hydrochloride)
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
-
- Inchi: 1S/C9H15NO2.ClH/c11-9-3-1-2-7(9)8-6-12-5-4-10-8;/h7-8,10H,1-6H2;1H
- InChI Key: NHNJRRTWOCABHB-UHFFFAOYSA-N
- SMILES: O=C1CCCC1C1NCCOC1.Cl
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-130540-0.05g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 0.05g |
$218.0 | 2023-07-06 | |
| Enamine | EN300-130540-0.1g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 0.1g |
$326.0 | 2023-07-06 | |
| Enamine | EN300-130540-0.25g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 0.25g |
$466.0 | 2023-07-06 | |
| Enamine | EN300-130540-0.5g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 0.5g |
$735.0 | 2023-07-06 | |
| Enamine | EN300-130540-1.0g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 1.0g |
$943.0 | 2023-07-06 | |
| Enamine | EN300-130540-2.5g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 2.5g |
$1848.0 | 2023-07-06 | |
| Enamine | EN300-130540-5.0g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 5.0g |
$2732.0 | 2023-07-06 | |
| Enamine | EN300-130540-10.0g |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 95% | 10.0g |
$4052.0 | 2023-07-06 | |
| TRC | B497608-10mg |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B497608-50mg |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride |
1443982-02-2 | 50mg |
$ 210.00 | 2022-06-07 |
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
Comprehensive Guide to 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride (CAS 1443982-02-2): Properties, Applications, and Research Insights
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride (CAS 1443982-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This morpholine derivative exhibits unique structural features, combining a cyclopentanone core with a morpholine moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutic agents.
The compound's hydrochloride salt form enhances its stability and solubility, which are crucial factors for pharmaceutical applications. Recent studies have explored its role in modulating various biological targets, with particular focus on its potential in central nervous system (CNS) drug development. This aligns with current industry trends toward addressing neurological disorders, one of the most searched topics in medical research today.
From a chemical perspective, 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride demonstrates interesting physicochemical properties. Its molecular structure allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. The presence of both hydrogen bond acceptors and donors in its structure contributes to its potential interactions with biological systems, a feature that's frequently investigated in modern drug design approaches.
In synthetic applications, this compound serves as a key intermediate for creating more complex heterocyclic compounds. Its morpholine-cyclopentanone hybrid structure is particularly valuable for developing compounds with improved pharmacokinetic profiles. Many researchers are exploring its use in creating small molecule inhibitors, reflecting the growing demand for targeted therapies in the pharmaceutical industry.
The analytical characterization of 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical research applications. Recent advancements in analytical chemistry have made these characterizations more accessible, contributing to the compound's growing popularity in research settings.
Current market trends show increasing demand for specialized chemical intermediates like 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride, particularly in the context of drug discovery and medicinal chemistry research. The compound's unique structure makes it valuable for developing treatments targeting various conditions, aligning with the pharmaceutical industry's focus on precision medicine and personalized therapies.
From a safety perspective, proper handling procedures should always be followed when working with 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, standard laboratory safety protocols should be maintained, reflecting the growing emphasis on laboratory safety standards in chemical research.
The future research directions for 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride appear promising, with potential applications in developing novel therapeutic agents. Its structural features make it particularly interesting for CNS-targeted drugs, a rapidly growing area in pharmaceutical development. As research continues, we may see this compound play a significant role in addressing current medical challenges, especially in neurological and psychiatric disorders.
For researchers interested in obtaining 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride (CAS 1443982-02-2), it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The quality of the material can significantly impact research outcomes, especially in sensitive applications like biological screening and structure-activity relationship studies.
In conclusion, 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride represents an important chemical building block with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a compound of continuing interest in medicinal chemistry and drug discovery programs worldwide. As research progresses, we anticipate seeing more innovative applications of this versatile molecule in addressing current healthcare challenges.
1443982-02-2 (2-(morpholin-3-yl)cyclopentan-1-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)